N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C22H19NO5S/c1-14-9-15(2)11-18(10-14)23(17-7-8-29(26,27)13-17)21(24)19-12-16-5-3-4-6-20(16)28-22(19)25/h3-12,17H,13H2,1-2H3
• InChI Key: JNQQGFBKQASVSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC4=CC=CC=C4OC3=O)C
• Molecular Formula: C22H19NO5S
• Molecular Weight: 409.5 g/mol

Description

N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C22H19NO5S and its molecular weight is 409.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have developed various synthetic routes and characterization methods for compounds structurally related to N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-oxo-2H-chromene-3-carboxamide. These methods involve multi-step synthetic processes that yield chromene derivatives with potential biological and material applications (Vodolazhenko et al., 2012), (Chen et al., 2012). These synthetic strategies enable the exploration of chemical space around the core structure for enhanced properties or new functionalities.

Biological Activities

A series of investigations have been conducted on chromene derivatives to evaluate their biological activities. These activities include antimicrobial, antioxidant, and anticancer properties, which are critical in the development of new therapeutic agents. For instance, certain chromene derivatives have shown promising antioxidant and antibacterial properties, suggesting their potential use in medical applications (Subbareddy & Sumathi, 2017), (Talupur et al., 2021).

Material Science Applications

The structural characteristics of chromene derivatives, including those similar to N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-oxo-2H-chromene-3-carboxamide, have been explored for material science applications. These compounds are investigated for their potential use in the synthesis of novel polyamides and polymers with unique properties (Hsiao et al., 1999). The research into these materials focuses on developing substances with high thermal stability, solubility in organic solvents, and potential for creating advanced materials.